molecular formula C9H15NO3 B8703114 N,N-bis(2-hydroxyethyl)pent-4-ynamide

N,N-bis(2-hydroxyethyl)pent-4-ynamide

Cat. No.: B8703114
M. Wt: 185.22 g/mol
InChI Key: GLUCPGKSKOLFBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-bis(2-hydroxyethyl)pent-4-ynamide is a useful research compound. Its molecular formula is C9H15NO3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H15NO3

Molecular Weight

185.22 g/mol

IUPAC Name

N,N-bis(2-hydroxyethyl)pent-4-ynamide

InChI

InChI=1S/C9H15NO3/c1-2-3-4-9(13)10(5-7-11)6-8-12/h1,11-12H,3-8H2

InChI Key

GLUCPGKSKOLFBT-UHFFFAOYSA-N

Canonical SMILES

C#CCCC(=O)N(CCO)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-pentynoic acid (2.00 g; 20.4 mmol) and 4-methylmorpholine (2.24 ml; 20.4 mmol) in DCM (20 ml) is cooled to −5° C. Isobutyl chloroformate (2.68 ml; 20.4 mmol) is added, followed by DMF (10 ml). The resulting mixture is added in portions to a solution of diethanolamine (2.25 g; 21.4 mmol) in DCM (10 ml). The resulting mixture is stirred overnight and evaporated. The residue is purified by silica gel column chromatography (gradient: DCM/methanol 100:0→82:18 to yield N,N-bis(2-hydroxyethyl)pent-4-ynamide.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
2.24 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
2.68 mL
Type
reactant
Reaction Step Two
Quantity
2.25 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four

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